Cas no 96426-60-7 ((E)-Methyl 3-(4-Fluorophenyl)acrylate)

(E)-Methyl 3-(4-Fluorophenyl)acrylate is a fluorinated acrylate ester widely used as a key intermediate in organic synthesis and pharmaceutical applications. Its structure, featuring a conjugated double bond and a 4-fluorophenyl group, makes it valuable for constructing complex molecules, particularly in the development of bioactive compounds and fine chemicals. The electron-withdrawing fluorine substituent enhances reactivity in Michael additions and other nucleophilic reactions. This compound exhibits high purity and stability under standard storage conditions, ensuring consistent performance in synthetic workflows. Its utility in cross-coupling reactions and polymer chemistry further underscores its versatility as a building block in research and industrial processes.
(E)-Methyl 3-(4-Fluorophenyl)acrylate structure
96426-60-7 structure
Product Name:(E)-Methyl 3-(4-Fluorophenyl)acrylate
CAS No:96426-60-7
MF:C10H9FO2
MW:180.175666570663
CID:751445
PubChem ID:958751
Update Time:2025-05-28

(E)-Methyl 3-(4-Fluorophenyl)acrylate Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 3-(4-fluorophenyl)-, methyl ester
    • Methyl (2E)-3-(4-fluorophenyl)acrylate
    • METHYL 4-FLUOROCINNAMATE,
    • Methyl 4-fluorocinnaMate, predoMinantly trans
    • Methyl 3-(4-fluorophenyl)-2-propenoate (ACI)
    • 3-(4-Fluorophenyl)-2-propenoic acid methyl ester
    • 4′-Fluorocinnamic acid methyl ester
    • Methyl 4-fluorocinnamate
    • Methyl p-fluorocinnamate
    • methyl(e)-3-(4-fluorophenyl)acrylate
    • (E)-METHYL3-(4-FLUOROPHENYL)ACRYLATE
    • CHEMBL1669711
    • Methyl (E)-3-(4-fluorophenyl)acrylate
    • METHYL-3-(4-FLUOROPHENYL)ACRYLATE
    • ALBB-029437
    • MFCD00297011
    • EN300-364713
    • Methyl 4-fluorocinnamate,97%,predomin
    • W11678
    • Methyl 3-(4-fluorophenyl)prop-2-enoate
    • AKOS003202325
    • AT29492
    • methyl (2E)-3-(4-fluorophenyl)-2-propenoate
    • EN300-200370
    • CS-0166842
    • 2-Propenoic acid, 3-(4-fluorophenyl)-, methyl ester, (2E)-
    • (E)-METHYL 3-(4-FLUOROPHENYL)ACRYLATE
    • Methyl 3-(4-Fluorophenyl)Acrylate
    • Methyl 4-fluorocinnamate, predominantly trans, 97%
    • AS-10511
    • CS-0037956
    • BDBM50336269
    • HSNCAEKOZRUMTB-QPJJXVBHSA-N
    • 100891-10-9
    • methyl (E)-3-(4-fluorophenyl)prop-2-enoate
    • 96426-60-7
    • Z18711475
    • (E)-Methyl-3-(4-fluorophenyl)acrylate
    • methyl (2E)-3-(4-fluorophenyl)prop-2-enoate
    • (E)-Methyl 3-(4-Fluorophenyl)acrylate
    • MDL： MFCD00297011
    • Inchi： 1S/C10H9FO2/c1-13-10(12)7-4-8-2-5-9(11)6-3-8/h2-7H,1H3
    • InChI Key： HSNCAEKOZRUMTB-UHFFFAOYSA-N
    • SMILES： O=C(C=CC1C=CC(F)=CC=1)OC

Computed Properties

  • Exact Mass: 180.05865769g/mol
  • Monoisotopic Mass: 180.05865769g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Color/Form: solid
  • Melting Point: 45-49 °C (lit.)
  • Flash Point: Degrees Fahrenheit:>230°F
    Degrees Celsius:>110°C

(E)-Methyl 3-(4-Fluorophenyl)acrylate Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3

(E)-Methyl 3-(4-Fluorophenyl)acrylate Pricemore >>

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(E)-Methyl 3-(4-Fluorophenyl)acrylate Production Method

Production Method 1

352-34-1 352-34-1
96426-60-7 96426-60-7
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Water ;  2 h, 90 °C
Reference
Palladium nanoparticles immobilized on amphiphilic and hyperbranched polymer-functionalized magnetic nanoparticles: An efficient semi-heterogeneous catalyst for Heck reaction
Tabatabaei Rezaei, Seyed Jamal; Shamseddin, Azin; Ramazani, Ali; Mashhadi Malekzadeh, Asemeh; Azimzadeh Asiabi, Pegah, Applied Organometallic Chemistry, 2017, 31(9),

Production Method 2

459-32-5 459-32-5
96426-60-7 96426-60-7
Reaction Conditions
1.1 -
1.2 Reagents: Thionyl chloride
1.3 Solvents: Ethyl acetate
Reference
Asymmetric syntheses of trans-3,4-disubstituted 2-piperidinones and piperidines
Liu, Lee Tai; Hong, Pao-Chiung; Huang, Hsiang-Ling; Chen, Shyh-Fong; Wang, Chia-Lin Jeff; et al, Tetrahedron: Asymmetry, 2001, 12(3), 419-426

Production Method 3

459-32-5 459-32-5
96426-60-7 96426-60-7
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ;  72 h, rt
1.2 Reagents: Water
Reference
Preparation of benzo-fused 5-membered heterocycle compounds for prevention and treatment of neurodegenerative diseases
, United States, , ,

Production Method 4

459-32-5 459-32-5
96426-60-7 96426-60-7
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethyl sulfoxide ;  4 h, rt
1.2 Reagents: Water ;  rt
Reference
CO2-Promoted and Nickel-Catalyzed Direct Hydroallylation of Terminal Alkynes with Allylic Alcohols: Access to 1,4-Dienes
Zhang, Zeyu; Li, Danyun; Xi, Chanjuan, Organic Letters, 2023, 25(4), 698-702

Production Method 5

352-34-1 352-34-1
96426-60-7 96426-60-7
Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: Palladium Solvents: Dimethylformamide ;  3 h, 100 °C
Reference
Enhanced Performance of Palladium Catalyst Confined Within Carbon Nanotubes for Heck Reaction
Luo, Zhengxiu; Xiang, Deng; Pei, Xiaoyan; Wang, Lu; Zhao, Zhigang; et al, Catalysis Letters, 2021, 151(11), 3230-3238

Production Method 6

352-34-1 352-34-1
96426-60-7 96426-60-7
Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: Palladium ,  Aluminum magnesium hydroxide Solvents: Dimethylformamide ;  60 min, 100 °C
Reference
Palladium nanoparticles supported on LDH: highly efficient and recyclable heterogeneous catalyst for the Heck reaction
Sun, Hao; Xu, Chenzhe; Yang, Xiaoting; Tao, Lei; Wang, Zheng; et al, Applied Clay Science, 2023, 232,

Production Method 7

459-57-4 459-57-4
48200-25-5 48200-25-5
96426-60-7 96426-60-7
Reaction Conditions
1.1 Solvents: Dichloromethane ;  3 h, rt
Reference
Preparation method of trans-2-(substituted phenyl)-3-hydroxymethylmorpholine
, China, , ,

Production Method 8

352-34-1 352-34-1
96426-60-7 96426-60-7
Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: 1H-Imidazolium, 1-(2-aminoethyl)-3-ethenyl-, bromide (1:1), polymer with diethen… (reaction product with palladium chloride and sodium hydroborate) ;  rt; rt → 120 °C; 3 h, 120 °C
Reference
Immobilization of Pd nanoparticles with functional ionic liquid grafted onto cross-linked polymer for solvent-free Heck reaction
Liu, Gang; Hou, Minqiang; Song, Jiyuan; Jiang, Tao; Fan, Honglei; et al, Green Chemistry, 2010, 12(1), 65-69

Production Method 9

459-32-5 459-32-5
96426-60-7 96426-60-7
Reaction Conditions
1.1 Catalysts: p-Toluenesulfonic acid ;  rt; 20 - 24 h, reflux
Reference
Synthesis and biological evaluation of phloroglucinol derivatives possessing α-glycosidase, acetylcholinesterase, butyrylcholinesterase, carbonic anhydrase inhibitory activity
Burmaoglu, Serdar ; Yilmaz, Ali O.; Taslimi, Parham; Algul, Oztekin; Kilic, Deryanur; et al, Archiv der Pharmazie (Weinheim, 2018, 351(2),

Production Method 10

867-13-0 867-13-0
459-57-4 459-57-4
96426-60-7 96426-60-7
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Dichloromethane ;  1 h, rt
Reference
An expedient synthesis of new 2-(furoxan-3-yl)thiazolidin-4-one derivatives
Kumar, Singam Naveen; Kumar, Chebolu Naga Sesha Sai Pavan; Anudeep, Sri Ranga Vanarasi; Sharma, Kirti Kumari; Rao, Vaidya Jayathirtha; et al, ARKIVOC (Gainesville, 2016, (5), 32-49

Production Method 11

459-57-4 459-57-4
1779-58-4 1779-58-4
96426-60-7 96426-60-7
Reaction Conditions
1.1 Reagents: Potassium tert-butoxide Solvents: Tetrahydrofuran ;  rt; 1.5 h, rt
1.2 Solvents: Tetrahydrofuran ;  12 h, reflux
Reference
Benzoate derivatives as leukotriene A4 hydrolase and cyclooxygenase double targeted inhibitors and their preparation, pharmaceutical compositions and use in the treatment of inflammation
, China, , ,

Production Method 12

352-34-1 352-34-1
96426-60-7 96426-60-7
Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: Palladium diacetate Solvents: 5-Methyl-1,3-dioxolan-4-one ;  0.5 h, 100 °C
Reference
1,3-Dioxolane compounds (DOXs) as biobased reaction media
Melchiorre, Massimo; Budzelaar, Peter H. M.; Cucciolito, Maria E.; Esposito, Roberto; Santagata, Emanuela; et al, Green Chemistry, 2023, 25(7), 2790-2799

Production Method 13

79-20-9 79-20-9
459-57-4 459-57-4
96426-60-7 96426-60-7
Reaction Conditions
1.1 Reagents: N,O-Bis(trimethylsilyl)acetamide Catalysts: Aluminum chloride ,  1-Butyl-3-methylimidazolium chloride ,  1H-Imidazolium, 3-butyl-1-methyl-, fluoride (1:1) Solvents: Dichloromethane ;  4 h, 20 °C
Reference
An ionic liquid catalyzed probase method for one-pot synthesis of α,β-unsaturated esters from esters and aldehydes under mild conditions
Wang, Gang; Xu, Yiming; Zhang, Suojiang; Li, Zengxi; Li, Chunshan, Green Chemistry, 2017, 19(20), 4838-4848

Production Method 14

352-34-1 352-34-1
96426-60-7 96426-60-7
Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: 2070913-31-2 Solvents: Dimethylacetamide ;  6 h, 110 °C
Reference
Synthesis of cellulose supported triphenylphosphine-palladium complex catalyst and its catalytic performance in heck coupling reaction
Xu, Yan-jun; Wang, Xiao-xia; Wei, Yu-ping, Huaxue Yu Shengwu Gongcheng, 2014, 31(1), 43-46

Production Method 15

459-57-4 459-57-4
5927-18-4 5927-18-4
96426-60-7 96426-60-7
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ;  0 °C; 2 h, reflux; reflux → 0 °C
1.2 Solvents: Tetrahydrofuran ;  0 °C; 0 °C → reflux; reflux → 0 °C
1.3 Reagents: Ammonium chloride Solvents: Water ;  0 °C
Reference
Synthesis of Chiral 1,1,1-Trifluoro-α,α-disubstituted 2,4-Diketones via Palladium-Catalyzed Asymmetric Allylation
Chen, Guihua ; Mo, Jiajun; Jiang, Ding; Peng, Yungui, Organic Letters, 2023, 25(14), 2388-2393

Production Method 16

459-32-5 459-32-5
96426-60-7 96426-60-7
Reaction Conditions
1.1 Reagents: Cesium carbonate Solvents: Acetonitrile ;  2 h, reflux
Reference
Broad-Spectrum Cyclopropane-Based Inhibitors of Coronavirus 3C-like Proteases: Biochemical, Structural, and Virological Studies
Dampalla, Chamandi S. ; Nguyen, Harry Nhat; Rathnayake, Athri D. ; Kim, Yunjeong; Perera, Krishani Dinali ; et al, ACS Pharmacology & Translational Science, 2023, 6(1), 181-194

Production Method 17

352-34-1 352-34-1
96426-60-7 96426-60-7
Reaction Conditions
1.1 Reagents: Silver acetate Catalysts: Palladium diacetate Solvents: Acetic acid ;  6 - 12 h, 110 °C
Reference
Native carboxyl group-assisted C-H acetoxylation of hydrocinnamic and phenylacetic acids
Wang, Xinchao; Wang, Hang; Zhou, Chunlin; Yang, Lei; Fu, Lei; et al, Chemical Communications (Cambridge, 2022, 58(32), 4993-4996

Production Method 18

459-32-5 459-32-5
96426-60-7 96426-60-7
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ;  1 h, rt
Reference
Synthesis of novel 1-phenyl-benzopyrrolizidin-3-one derivatives and evaluation of their cytoneuroprotective effects against NMDA-induced injury in PC12 cells
Yang, Lishou; Yang, Qian; Wang, Enhua; Yang, Juan; Li, Qiji; et al, Bioorganic & Medicinal Chemistry, 2022, 59,

Production Method 19

459-57-4 459-57-4
2605-67-6 2605-67-6
96426-60-7 96426-60-7
Reaction Conditions
1.1 Solvents: Dichloromethane ;  3 d
Reference
Photodriven Transfer Hydrogenation of Olefins
Leow, Dasheng; Chen, Ying-Ho; Hung, Tzu-Hang; Su, Ying; Lin, Yi-Zhen, European Journal of Organic Chemistry, 2014, 2014(33), 7347-7352

Production Method 20

352-34-1 352-34-1
96426-60-7 96426-60-7
Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: Palladium ,  Stannous chloride ;  4.5 h, 120 °C
Reference
In situ loading of palladium nanoparticles on mica and their catalytic applications
Tao, Ranting; Sun, Zhenyu; Xie, Yun; Zhang, Hongye; Huang, Changliang; et al, Journal of Colloid and Interface Science, 2010, 353(1), 269-274

(E)-Methyl 3-(4-Fluorophenyl)acrylate Raw materials

(E)-Methyl 3-(4-Fluorophenyl)acrylate Preparation Products

(E)-Methyl 3-(4-Fluorophenyl)acrylate Related Literature

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